An In-Depth Technical Guide to the Solubility Profile of 4-bromo-2-hydroxynicotinic Acid in DMSO and Water
An In-Depth Technical Guide to the Solubility Profile of 4-bromo-2-hydroxynicotinic Acid in DMSO and Water
Introduction: Solubility as a Cornerstone of Drug Discovery
In the landscape of drug discovery and development, the intrinsic properties of a molecule are the gatekeepers of its potential. Among these, aqueous solubility stands as a paramount, yet often challenging, hurdle.[1][2] A compound's ability to dissolve in aqueous media dictates its journey through biological systems, profoundly impacting its absorption, distribution, metabolism, and excretion (ADME).[2] Poor solubility can lead to unreliable results in biological assays, complicate formulation for in vivo studies, and ultimately doom a promising candidate due to poor bioavailability.[3][4]
This guide provides a comprehensive examination of the solubility profile of 4-bromo-2-hydroxynicotinic acid, a heterocyclic compound featuring a nicotinic acid scaffold. Such scaffolds are of significant interest in medicinal chemistry. We will dissect the physicochemical characteristics of this molecule and the solvents in which its solubility is critical: dimethyl sulfoxide (DMSO), the workhorse for compound storage and screening, and water, the solvent of life.
Our objective is to move beyond mere data presentation. We will explore the causal relationships between molecular structure and solubility, provide field-tested experimental protocols for both thermodynamic and kinetic solubility determination, and offer insights into the practical application of this knowledge for researchers, scientists, and drug development professionals.
Part I: Physicochemical Characterization of Core Components
A molecule's solubility is a direct consequence of the interplay between its own structure and the properties of the solvent. A foundational understanding of each component is therefore essential.
The Analyte: 4-bromo-2-hydroxynicotinic Acid
4-bromo-2-hydroxynicotinic acid is a substituted pyridine derivative with several key functional groups that dictate its behavior in solution.
-
Nicotinic Acid Backbone: This core structure provides both a carboxylic acid group and a pyridine nitrogen. Like its parent, nicotinic acid, these groups are ionizable, making its aqueous solubility highly dependent on pH.[5][6]
-
Carboxylic Acid Group: This is an acidic functional group (typical pKa ~2-5) that will be deprotonated to form a carboxylate anion at neutral and basic pH.
-
Pyridine Nitrogen: This nitrogen atom is weakly basic (typical pKa ~2-5) and can be protonated to form a pyridinium cation in acidic conditions.
-
2-Hydroxy Group and Tautomerism: The hydroxyl group at the 2-position introduces a critical structural feature: keto-enol tautomerism. The 2-hydroxypyridine form exists in equilibrium with its 2-pyridone tautomer. In aqueous solutions, the pyridone form often predominates.[7] This equilibrium is crucial as it affects hydrogen bonding capabilities and overall polarity.
-
Bromo Substituent: The bromine atom at the 4-position is an electron-withdrawing group that also increases the molecule's lipophilicity (fat-solubility) and molecular weight.
The combination of acidic and basic centers means the molecule can exist in multiple ionic states—cationic, anionic, neutral, and zwitterionic—depending on the pH of the aqueous environment.[8]
The Organic Solvent: Dimethyl Sulfoxide (DMSO)
DMSO is a powerful and versatile polar aprotic solvent, indispensable in drug discovery laboratories.[9][10]
-
High Polarity: The strong dipole of the sulfoxide bond makes DMSO an excellent solvent for a wide range of polar and nonpolar compounds.[11][12]
-
Aprotic Nature: It is a hydrogen bond acceptor but not a donor, which prevents it from solvating anions as strongly as protic solvents do.
-
Miscibility: DMSO is miscible with water and a vast array of organic solvents, making it ideal for preparing high-concentration stock solutions that are subsequently diluted into aqueous assay buffers.[13]
-
High Boiling Point: With a boiling point of 189 °C, DMSO is non-volatile under standard lab conditions, ensuring concentration stability of stock solutions.[9] However, this also makes it difficult to remove from samples.[9]
The Biological Solvent: Water
Water is the universal biological solvent, and understanding a compound's behavior in it is non-negotiable for pharmaceutical development.[14][15]
-
Polar Protic Nature: Water's ability to act as both a hydrogen bond donor and acceptor makes it an excellent solvent for polar and ionic species.
-
The Hydrophobic Effect: Nonpolar regions of a molecule disrupt the hydrogen-bonding network of water, leading to an entropically unfavorable state. This drives nonpolar molecules to aggregate, effectively being "pushed out" of the aqueous phase, resulting in low solubility. This is a primary challenge for many organic drug candidates.[15][16]
Part II: Predicted Solubility Profile
Based on the physicochemical principles outlined above, we can construct a theoretical solubility profile for 4-bromo-2-hydroxynicotinic acid.
Solubility in DMSO
Given its highly polar nature and ability to dissolve a vast range of organic molecules, DMSO is expected to be an excellent solvent for 4-bromo-2-hydroxynicotinic acid.[12] The polar carboxylic acid and the 2-pyridone tautomer will form strong interactions with the sulfoxide group of DMSO.
Table 1: Predicted Thermodynamic Solubility in DMSO
| Solvent | Predicted Solubility | Rationale |
|---|
| DMSO | > 100 mg/mL (>450 mM) | Strong solute-solvent interactions between the polar functional groups of the analyte and the polar aprotic DMSO. |
Note: This is an expert-predicted value based on the properties of the solute and solvent. Experimental verification is required.
Solubility in Water: The Critical Role of pH
The aqueous solubility of 4-bromo-2-hydroxynicotinic acid is predicted to be significantly lower than in DMSO and exquisitely sensitive to pH due to its ionizable groups.[17]
-
At Low pH (e.g., pH < 2): The carboxylic acid will be largely protonated (neutral), while the pyridine nitrogen will be protonated, forming a soluble pyridinium cation.
-
At Isoelectric Point (e.g., pH ~3-5): Both the carboxylic acid and pyridine nitrogen may be charged (zwitterion) or both neutral. This is typically the region of lowest aqueous solubility.
-
At Physiological pH (e.g., pH 7.4): The carboxylic acid will be deprotonated (anion), while the pyridine nitrogen will be neutral. The resulting anion is expected to be more soluble than the neutral/zwitterionic form.
-
At High pH (e.g., pH > 9): The molecule will exist as a soluble anion.
Figure 1: Predicted pH-dependent speciation and its impact on the aqueous solubility of 4-bromo-2-hydroxynicotinic acid.
Table 2: Predicted pH-Dependent Aqueous Thermodynamic Solubility
| Aqueous Buffer | Predicted Solubility | Rationale |
|---|---|---|
| pH 2.0 | 100 - 500 µg/mL | Predominantly the soluble cationic form. |
| pH 7.4 | 50 - 200 µg/mL | Predominantly the soluble anionic (carboxylate) form. |
| pH 10.0 | > 500 µg/mL | Fully deprotonated, soluble anionic form. |
Note: These are expert-predicted values to illustrate the pH effect. A good target for drug discovery compounds is >60 µg/mL.[3] Experimental verification is essential.
Part III: Experimental Protocols for Solubility Determination
To move from prediction to practice, robust experimental methods are required. The choice of assay depends on the stage of research, with high-throughput kinetic assays dominating early discovery and more rigorous thermodynamic assays used for lead optimization.[3][18]
Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)
This method is the gold standard for determining the equilibrium solubility, representing the true saturation point of a compound in a solvent.[4][19]
Objective: To determine the maximum concentration of 4-bromo-2-hydroxynicotinic acid that can be dissolved in an aqueous buffer at equilibrium.
Methodology:
-
Preparation: Add an excess amount of solid 4-bromo-2-hydroxynicotinic acid (e.g., 1-2 mg) to a glass vial. Causality: Using an excess of the solid ensures that the resulting solution is saturated and in equilibrium with the solid phase.
-
Solvent Addition: Add a precise volume (e.g., 1 mL) of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).
-
Equilibration: Seal the vials and place them on a shaker or rotator at a constant temperature (e.g., 25 °C) for 24-48 hours. Causality: Extended agitation is required to allow the dissolution process to reach a true thermodynamic equilibrium, which can be slow for poorly soluble compounds.
-
Phase Separation: After incubation, allow the vials to stand to let the undissolved solid settle. Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) or filter the suspension through a 0.45 µm filter to completely remove any undissolved particles. Causality: This step is critical to ensure that only the dissolved compound is being measured. Failure to remove all particulates is a common source of error, leading to an overestimation of solubility.
-
Quantification: Take a known volume of the clear supernatant and dilute it with an appropriate mobile phase. Analyze the concentration of the dissolved compound using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).
-
Calculation: Calculate the solubility by comparing the measured concentration against a standard curve prepared from a known concentration of the compound.
Figure 2: Workflow for the Shake-Flask Thermodynamic Solubility Assay.
Protocol: High-Throughput Kinetic Solubility Assay
This assay measures the concentration at which a compound precipitates when a concentrated DMSO stock is rapidly diluted into an aqueous buffer. It is a measure of precipitation, not true equilibrium, but is invaluable for rapid screening.[20][21]
Objective: To rapidly assess the solubility of 4-bromo-2-hydroxynicotinic acid under conditions that mimic high-throughput screening assays.
Methodology:
-
Stock Solution Preparation: Prepare a high-concentration stock solution of 4-bromo-2-hydroxynicotinic acid in 100% DMSO (e.g., 10 mM). Causality: DMSO is used to achieve a high initial concentration, which is a prerequisite for inducing precipitation upon aqueous dilution.
-
Assay Plate Preparation: In a 96-well microplate, add a small volume of the DMSO stock solution (e.g., 2 µL) to the wells.
-
Aqueous Dilution: Rapidly add the aqueous buffer of interest (e.g., 198 µL of PBS, pH 7.4) to each well. This creates a final DMSO concentration of 1%. Causality: The rapid addition of an anti-solvent (water) creates a supersaturated state, from which the compound will precipitate if its solubility limit is exceeded.
-
Incubation: Shake the plate for a short period (e.g., 1-2 hours) at a controlled temperature.
-
Detection (Nephelometry): Measure the amount of precipitate by detecting light scattering using a nephelometer. The amount of scattered light is proportional to the amount of undissolved compound.[3]
-
Alternative Detection (UV Absorption): Alternatively, filter the plate to remove precipitate and measure the UV absorbance of the filtrate. The concentration is determined against a standard curve.[21]
Figure 3: Workflow for the High-Throughput Kinetic Solubility Assay.
Part IV: Synthesis and Practical Application
The solubility profile of 4-bromo-2-hydroxynicotinic acid is a tale of two solvents. Its high solubility in DMSO makes it an ideal solvent for creating concentrated stock solutions for compound libraries and high-throughput screening.[11] However, researchers must be aware that the kinetic solubility upon dilution into aqueous buffers may be significantly lower, potentially leading to compound precipitation in biological assays. This can result in artifactual data and an underestimation of a compound's true potency.
The pronounced pH-dependency of its aqueous solubility is a critical factor for any in vivo application. For oral administration, the compound will encounter the highly acidic environment of the stomach (pH 1-2) before moving to the more neutral environment of the small intestine (pH 6-7.5).[8] Understanding its solubility at these different pH values is essential for predicting its absorption and overall bioavailability. If solubility is a limiting factor, formulation strategies such as salt formation or the use of excipients may be necessary.
References
-
Solvent Properties of DMSO. (n.d.). Scribd. Retrieved from [Link]
-
Dimethyl sulfoxide. (2024). In Wikipedia. Retrieved from [Link]
-
DMSO Physical Properties. (n.d.). Gaylord Chemical. Retrieved from [Link]
-
Kinetic Solubility Assays Protocol. (n.d.). AxisPharm. Retrieved from [Link]
-
ADME Solubility Assay. (n.d.). BioDuro. Retrieved from [Link]
-
Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. In Drug Design and Discovery. InTech. Retrieved from [Link]
-
Unveiling Water's Symphonic Role in Drug Discovery. (2024). Today's Clinical Lab. Retrieved from [Link]
-
solubility experimental methods.pptx. (n.d.). SlideShare. Retrieved from [Link]
-
Chemical Properties of Dimethyl sulfoxide – C2H6OS. (n.d.). BYJU'S. Retrieved from [Link]
-
Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed. Retrieved from [Link]
-
Dimethyl sulfoxide. (2021). American Chemical Society. Retrieved from [Link]
-
Why Companies are researching Water as a Solvent in Pharma Industry? (2024). Medium. Retrieved from [Link]
-
Niacin. (n.d.). Solubility of Things. Retrieved from [Link]
-
Experimental and Computational Methods Pertaining to Drug Solubility. (2012). Semantic Scholar. Retrieved from [Link]
-
SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. (2013). SlideShare. Retrieved from [Link]
-
How water could replace some organic solvents and make chemical reactions greener. (2024). CAS. Retrieved from [Link]
-
Thermodynamic Solubility Assay. (n.d.). Evotec. Retrieved from [Link]
-
Abraham, M. H., et al. (2007). On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. Physics and Chemistry of Liquids. Retrieved from [Link]
-
Zhou, L., et al. (2018). Automated assays for thermodynamic (equilibrium) solubility determination. ResearchGate. Retrieved from [Link]
-
Organic chemistry in water: Applications in the pharmaceutical industry. (n.d.). ACS. Retrieved from [Link]
-
Water Solubility in Drug Discovery. (2022). Epichem. Retrieved from [Link]
-
Al-Dhubiab, B. E., et al. (2023). Evaluating the Release of Different Commercial Orally Modified Niacin Formulations In Vitro. MDPI. Retrieved from [Link]
-
Influence of pH water on the lipophilicity of nicotinic acid and its derivatives investigated by RP-TLC. (2014). ResearchGate. Retrieved from [Link]
-
Exploring the Chemical Properties and Applications of 2-Bromo-4-hydroxypyridine. (2024). Medium. Retrieved from [Link]
Sources
- 1. semanticscholar.org [semanticscholar.org]
- 2. epichem.com [epichem.com]
- 3. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. evotec.com [evotec.com]
- 5. solubilityofthings.com [solubilityofthings.com]
- 6. refp.cohlife.org [refp.cohlife.org]
- 7. nbinno.com [nbinno.com]
- 8. Evaluating the Release of Different Commercial Orally Modified Niacin Formulations In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
- 10. gchemglobal.com [gchemglobal.com]
- 11. scribd.com [scribd.com]
- 12. byjus.com [byjus.com]
- 13. acs.org [acs.org]
- 14. clinicallab.com [clinicallab.com]
- 15. medium.com [medium.com]
- 16. How water could replace some organic solvents and make chemical reactions greener | CAS [cas.org]
- 17. researchgate.net [researchgate.net]
- 18. researchgate.net [researchgate.net]
- 19. researchgate.net [researchgate.net]
- 20. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
- 21. pharmatutor.org [pharmatutor.org]
